Cas no 2103722-51-4 (2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid)

• Product Name: 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid
• CAS No: 2103722-51-4
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 6446525
• PubChem ID: 137964134
• Update Time: 2025-05-25

2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid
• 1,3,4-Thiadiazole-2-propanoic acid, α-amino-5-methyl-

• Inchi： 1S/C6H9N3O2S/c1-3-8-9-5(12-3)2-4(7)6(10)11/h4H,2,7H2,1H3,(H,10,11)
• InChI Key： UTCHHSUPHVXFIC-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CC(N)C(O)=O

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 408.3±40.0 °C(Predicted)
• pka: 1.92±0.10(Predicted)

Additional information on 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid

Introduction to 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid (CAS No. 2103722-51-4)

2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2103722-51-4, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential biological activities. The compound features a combination of functional groups that make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid consists of a propanoic acid backbone substituted with a 5-methyl-1,3,4-thiadiazole moiety. This thiadiazole ring is known for its role in various bioactive molecules, exhibiting properties that can interact with biological targets such as enzymes and receptors. The presence of both amino and carboxylic acid functional groups further enhances its reactivity and potential for chemical modifications.

In recent years, there has been a surge in research focused on thiadiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiadiazole scaffold can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid may contribute to unique interactions with biological systems, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The flexibility provided by the propanoic acid side chain allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, derivatization of the carboxylic acid group can yield esters or amides, while the amino group can be used to form salts or link to other biomolecules.

The 5-methyl-1,3,4-thiadiazol-2-yl moiety is particularly noteworthy due to its known bioactivity. Thiadiazoles have been extensively studied for their ability to modulate various cellular processes. The methyl group at position 5 introduces steric hindrance, which can influence binding affinity and selectivity when interacting with biological targets. This feature makes 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques can be employed to predict the binding affinity of 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid to target proteins. These methods leverage large datasets and machine learning algorithms to identify promising interactions, reducing the time and cost associated with traditional high-throughput screening.

In addition to computational approaches, experimental validation remains crucial for assessing the potential of this compound. In vitro assays can provide insights into its biological activity by measuring interactions with specific enzymes or receptors. For example, enzyme inhibition studies could evaluate its efficacy against target enzymes involved in inflammatory pathways or cancer progression.

The synthesis of 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid presents an interesting challenge due to the complexity of its structure. Multi-step synthetic routes are typically required to construct the desired framework accurately. Advances in synthetic methodologies have made it possible to produce such compounds with higher yields and purity, facilitating their use in downstream applications.

One notable synthetic approach involves the condensation of appropriate precursors under controlled conditions to form the thiadiazole ring. Subsequent functionalization steps can then be performed to introduce the propanoic acid side chain and other substituents. Catalytic methods have been particularly useful in streamlining these reactions while maintaining high selectivity.

The pharmacokinetic properties of 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)propanoic acid are also an important consideration in drug development. Factors such as solubility, stability, and metabolic degradation pathways can significantly impact its therapeutic efficacy. Studies focusing on these aspects can provide valuable data for optimizing dosage formulations and delivery systems.

Recent research has highlighted the importance of understanding the pharmacokinetic behavior of novel compounds early in the development process. This approach helps identify potential issues before significant resources are invested in clinical trials. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound's metabolic fate.

The potential applications of 2-amino-3-(5-methyl-1,3,4-thiadiazol-2-yloxy)propanoic acid extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in agrochemicals or specialty chemicals. Additionally, its bioactivity suggests possible roles in nutraceuticals or cosmetic formulations designed to promote health benefits.

In conclusion, 2-amino--(methyl--m--thiadiazol--yloxy)--propionic acide (CAS No.--21037--22--51--4 ) represents a promising compound with diverse potential applications . Its unique structural features , combined with recent advancements in synthetic chemistry and computational biology , make it an attractive candidate for further research . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in developing innovative solutions for health and wellness .